Cas no 1510656-02-6 (Methyl 2-(1-amino-4-tert-butylcyclohexyl)acetate)

• Product Name: Methyl 2-(1-amino-4-tert-butylcyclohexyl)acetate
• CAS No: 1510656-02-6
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 5779362
• PubChem ID: 79849073
• Update Time: 2025-06-09

Methyl 2-(1-amino-4-tert-butylcyclohexyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1-amino-4-tert-butylcyclohexyl)acetate
• EN300-10679509
• Methyl 2-(1-amino-4-(tert-butyl)cyclohexyl)acetate
• 1510656-02-6
• AKOS018407872
• Cyclohexaneacetic acid, 1-amino-4-(1,1-dimethylethyl)-, methyl ester
• Methyl 2-(1-amino-4-tert-butylcyclohexyl)acetate

• Inchi： 1S/C13H25NO2/c1-12(2,3)10-5-7-13(14,8-6-10)9-11(15)16-4/h10H,5-9,14H2,1-4H3
• InChI Key： UDUOCOZHIUVYJH-UHFFFAOYSA-N
• SMILES： O(C)C(CC1(CCC(C(C)(C)C)CC1)N)=O

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 0.962±0.06 g/cm3(Predicted)
• Boiling Point: 284.5±13.0 °C(Predicted)
• pka: 9.33±0.70(Predicted)

Additional information on Methyl 2-(1-amino-4-tert-butylcyclohexyl)acetate

Methyl 2-(1-amino-4-tert-butylcyclohexyl)acetate (CAS No. 1510656-02-6): A Comprehensive Overview

Methyl 2-(1-amino-4-tert-butylcyclohexyl)acetate, identified by its CAS number 1510656-02-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, featuring a unique structural motif, has garnered attention due to its potential applications in various biochemical pathways and drug development strategies. The presence of both an amino group and a tert-butyl substituent on a cyclohexyl backbone introduces a fascinating balance of reactivity and stability, making it a valuable candidate for further investigation.

The molecular structure of Methyl 2-(1-amino-4-tert-butylcyclohexyl)acetate consists of a cyclohexane ring substituted at the 4-position with a tert-butyl group and at the 1-position with an amino group, linked to an acetic acid methyl ester moiety. This specific arrangement imparts distinct chemical properties that make it useful in synthetic chemistry and as a building block for more complex molecules. The tert-butyl group enhances steric hindrance, which can be leveraged in designing molecules with specific binding affinities or metabolic profiles.

In recent years, the study of heterocyclic compounds has seen significant advancements, particularly in understanding their role in biological systems. Methyl 2-(1-amino-4-tert-butylcyclohexyl)acetate fits into this broader category, where the cyclohexane ring serves as a scaffold for exploring pharmacological interactions. Researchers have been particularly interested in how the combination of the amino and tert-butyl groups influences the compound's interactions with biological targets. This has led to several intriguing findings that highlight the compound's potential utility.

One of the most notable areas of research involving Methyl 2-(1-amino-4-tert-butylcyclohexyl)acetate is its role as a precursor in the synthesis of more complex pharmacophores. The amino group can undergo various chemical transformations, including acylation, alkylation, and coupling reactions, which are fundamental in drug discovery. Additionally, the tert-butyl group provides stability against certain types of metabolic degradation, making it an attractive feature for designing drugs with improved bioavailability.

Recent studies have also explored the compound's potential in modulating enzyme activity. The specific spatial arrangement of the amino and tert-butyl groups on the cyclohexane ring allows for selective interactions with enzymes, potentially leading to inhibitory or activating effects. For instance, researchers have investigated its interaction with cytochrome P450 enzymes, which are crucial in drug metabolism. The steric bulk provided by the tert-butyl group can influence substrate binding affinity, offering a means to fine-tune metabolic stability.

The use of computational chemistry has further enhanced our understanding of Methyl 2-(1-amino-4-tert-butylcyclohexyl)acetate's properties. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets at an atomic level. These simulations have provided valuable insights into binding affinities and potential side effects, guiding experimental design and optimizing lead compounds for drug development.

In addition to its applications in drug discovery, Methyl 2-(1-amino-4-tert-butylcyclohexyl)acetate has shown promise in materials science. Its unique structural features make it a candidate for developing novel polymers or functional materials with specific properties. The ability to incorporate such compounds into polymer backbones can lead to materials with enhanced mechanical strength or unique thermal stability characteristics.

The synthesis of Methyl 2-(1-amino-4-tert-butylcyclohexyl)acetate itself is an intriguing process that highlights advances in synthetic organic chemistry. Modern synthetic routes have been developed to achieve high yields and purity levels, ensuring that researchers have access to high-quality starting materials for their investigations. These synthetic methods often involve multi-step processes that showcase the ingenuity of contemporary chemical synthesis techniques.

As our understanding of biological systems continues to grow, so does the demand for specialized compounds like Methyl 2-(1-amino-4-tert-butylcyclohexyl)acetate. Its versatility as a building block and its potential applications in both pharmaceuticals and materials science make it a compound worth watching. Future research will likely uncover even more innovative uses for this molecule, further solidifying its importance in scientific endeavors.

The integration of cutting-edge technologies into chemical research has also played a crucial role in advancing our knowledge about this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry provide detailed information about molecular structure and dynamics, enabling researchers to refine their understanding of how Methyl 2-(1-amino-4-tert-butylcyclohexyl)acetate behaves under different conditions.

In conclusion, Methyl 2-(1-amino-4-tert-butylcyclohexyl)acetate (CAS No. 1510656-02-6) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it valuable for drug development, materials science, and synthetic chemistry. As research continues to uncover new applications and understandings about this molecule, its importance is likely to grow even further.